1-(Methylsulfonyl)pyrrolidine-2-carbaldehyde
Overview
Description
“1-(methylsulfonyl)pyrrolidine-2-carboxylic acid” is a unique chemical provided to early discovery researchers . It has an empirical formula of C6H11NO4S and a molecular weight of 193.22 .
Synthesis Analysis
While specific synthesis methods for “1-(Methylsulfonyl)pyrrolidine-2-carbaldehyde” are not available, pyrrolidine derivatives have been synthesized using various strategies, including ring construction from different cyclic or acyclic precursors and functionalization of preformed pyrrolidine rings .Molecular Structure Analysis
The molecular structure of “1-(methylsulfonyl)pyrrolidine-2-carboxylic acid” is represented by the SMILES string CS(=O)(=O)N1CCCC1C(O)=O .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(methylsulfonyl)pyrrolidine-2-carboxylic acid” include a molecular weight of 193.22 and an empirical formula of C6H11NO4S .Scientific Research Applications
Organocatalytic Additions and Rearrangements An innovative rearrangement of 1,2-bis(sulfone)vinylenes, facilitated by aminocatalysis using aminal-pyrrolidine organocatalysts, leads to the creation of highly versatile gem-disulfones. This method provides a valuable alternative for the alkylation of carbonyl compounds, showcasing the potential of 1-(Methylsulfonyl)pyrrolidine-2-carbaldehyde in synthesizing complex molecular structures with significant implications in various scientific fields (Quintard & Alexakis*, 2009).
Supramolecular Chemistry The compound plays a crucial role in the synthesis of supramolecular chains, specifically in the creation of a {Mn(III)25} barrel-like cluster that exhibits single-molecule magnetic behavior. This application is significant in the development of materials with potential uses in data storage and quantum computing technologies (Giannopoulos et al., 2014).
Unnatural Hydrophobic Base Pairs In genetic engineering, this compound contributes to the development of an unnatural hydrophobic base pair with pyrrole-2-carbaldehyde, showcasing specific selectivity and efficiency in replication processes. This advancement provides insights into the expansion of the genetic alphabet, potentially revolutionizing biotechnology and synthetic biology (Mitsui et al., 2003).
Ionic Liquid and Bi-functional Catalysis The synthesis and application of nicotinum methane sulfonate from nicotine and methane sulfonic acid demonstrate the potential of this compound derivatives as novel, efficient, and reusable catalysts in organic synthesis. This illustrates the compound's versatility in promoting chemical reactions, highlighting its importance in green chemistry and sustainable processes (Tamaddon & Azadi, 2018).
properties
IUPAC Name |
1-methylsulfonylpyrrolidine-2-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO3S/c1-11(9,10)7-4-2-3-6(7)5-8/h5-6H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKWYBAIDBGUFRD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCCC1C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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